Sodium chloride

• IUPAC Name: sodium;chloride
• InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• InChI Key: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Cl-]
• Molecular Formula: NaCl, ClNa
• Related CAS: 14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl)
• DSSTOX Substance ID: DTXSID3021271
• Molecular Weight: 58.44 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO]
• Boiling Point: 1465 °C
• Solubility: 36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
• Density: 2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g
• Vapor Pressure: VP: 1 mm Hg at 865 °C
• Mechanism of Action: Sodium and chloride — major electrolytes of the fluid compartment outside of cells (i.e., extracellular) — work together to control extracellular volume and blood pressure. Disturbances in sodium concentrations in the extracellular fluid are associated with disorders of water balance., Intra-amniotic instillation of 20% sodium chloride injection induces abortion and fetal death. Although the mechanism has not been conclusively determined, some studies indicate that the drug's abortifacient activity may be mediated by prostaglandins released from decidual cells damaged by hypertonic solutions of sodium chloride. Hypertonic sodium chloride-induced uterine contractions are usually sufficient to cause evacuation of both the fetus and placenta; however, abortion may be incomplete in 25-40% of patients. /20% injection/
• Impurities: The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
• Color/Form: Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals
• CAS No.: 7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1
• Melting Point: 800.7 °C

Description

Sodium chloride, commonly known as table salt, is an ionic compound with the chemical formula NaCl. It is one of the most abundant minerals on Earth and is essential for human and animal health. This compound is found naturally in seawater and rock formations. It is widely used in food seasoning, preservation, and various industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium chloride can be synthesized by the direct reaction of sodium metal with chlorine gas: [ 2Na (s) + Cl_2 (g) \rightarrow 2NaCl (s) ]

Industrial Production Methods:

Mining: this compound is obtained by mining rock salt deposits.

Evaporation: In tropical regions, seawater is evaporated in large ponds to produce salt.

Solution Mining: Water is pumped into underground salt deposits, dissolving the salt.

Types of Reactions:

Oxidation-Reduction: this compound does not undergo oxidation or reduction under normal conditions.

Substitution: this compound can react with silver nitrate to form silver chloride and sodium nitrate: [ NaCl + AgNO_3 \rightarrow AgCl + NaNO_3 ]

Common Reagents and Conditions:

Hydrochloric Acid: this compound reacts with sulfuric acid to produce hydrogen chloride gas: [ 2NaCl + H_2SO_4 \rightarrow Na_2SO_4 + 2HCl ]

Major Products:

Silver Chloride: Formed in the reaction with silver nitrate.

Hydrogen Chloride: Formed in the reaction with sulfuric acid.

Scientific Research Applications

Food Preservation

Sodium Chloride as a Preservative

This compound has been utilized for centuries as a food preservative due to its ability to inhibit microbial growth. It works by drawing moisture out of food products, thereby creating an environment unsuitable for bacteria and fungi.

• Mechanism of Action : NaCl reduces the water activity in food, which limits the growth of spoilage organisms. This property is crucial in extending the shelf life of various food items such as meats, fish, and vegetables.
• Case Study : A review analyzed over 120 studies on the antimicrobial properties of spices and this compound in food preservation. It concluded that NaCl is one of the oldest and most effective preservatives used globally .

Food Type	Preservation Method	Effectiveness
Meats	Dry curing	High
Fish	Salting	Moderate
Vegetables	Brining	High

Chemical Manufacturing

Chlor-Alkali Process

This compound is a key raw material in the chlor-alkali process, which produces chlorine and sodium hydroxide through electrolysis. This process is vital for producing various chemicals used in industries.

• Chemical Reaction :

$$\text{2 NaCl 2 H}_2\text{O}\rightarrow \text{Cl}_2+\text{H}_2+2\text{NaOH}$$

• Applications of Byproducts :
  • Chlorine : Used in the production of PVC plastics and disinfectants.
  • Sodium Hydroxide : Utilized in soap manufacturing, paper production, and water treatment.

Medical Applications

Intravenous Solutions

This compound is widely used in medical settings, primarily as a component of saline solutions for intravenous therapy.

• Uses :
  • Treatment of dehydration.
  • Maintenance of electrolyte balance.
  • As a diluent for medications.
• Case Study : Recent research indicated that NaCl is also included as an excipient in COVID-19 vaccines developed by Pfizer-BioNTech and AstraZeneca, showcasing its significance in modern medicine .

Medical Use	Concentration (%)	Application
Saline solution	0.9%	Hydration and electrolyte balance
Hypertonic saline	3%	Treating hyponatremia

Energy Technologies

Electrochemical Applications

Recent advancements have highlighted the potential of this compound in electrochemical energy technologies, including batteries and fuel cells.

• Applications :
  • NaCl-based electrolytes are being explored for supercapacitors and metal-air batteries.
  • Research indicates that NaCl can enhance the performance of solid oxide fuel cells by improving ionic conductivity .
• Future Research Directions :
  • Investigating thermodynamic properties of NaCl solutions.
  • Developing NaCl-based gel electrolytes for improved energy storage systems.

Mechanism of Action

Sodium chloride maintains the osmotic tension of blood and tissues. Changes in osmotic tension influence the movement of fluids and diffusion of salts in cellular tissue. In medical applications, saline solutions help hydrate patients and maintain electrolyte balance .

Comparison with Similar Compounds

Potassium Chloride (KCl): Similar in structure and used as a salt substitute.

Calcium Chloride (CaCl_2): Used for de-icing and as a drying agent.

Magnesium Chloride (MgCl_2): Used in the production of magnesium metal and as a de-icing agent.

Uniqueness of Sodium Chloride: this compound is unique due to its widespread availability, essential role in human health, and diverse industrial applications. Its ability to maintain osmotic balance and its use in food preservation make it indispensable .

Biological Activity

Sodium chloride (NaCl), commonly known as table salt, plays a crucial role in various biological processes. Its effects extend beyond mere dietary necessity, influencing cellular functions, immune responses, and even tumor dynamics. This article explores the biological activity of this compound, supported by recent research findings, data tables, and case studies.

1. Immune Modulation:
Recent studies demonstrate that this compound enhances the activation and effector functions of CD8+ T cells, a vital component of the immune system. High concentrations of NaCl have been shown to improve metabolic fitness in these cells, leading to increased tumor cell killing both in vitro and in vivo. The mechanism involves the upregulation of Na+/K+-ATPase activity, which results in membrane hyperpolarization and enhanced T cell receptor (TCR) signaling pathways .

2. Gene Expression Changes:
this compound exposure significantly alters the gene expression profile of immune cells. For instance, key genes associated with T cell activation and metabolism, such as MYC and HIF1A, are upregulated under high NaCl conditions. This indicates that sodium not only enhances immune cell function but also promotes a more robust metabolic state conducive to effective immune responses .

Case Studies

Case Study 1: Tumor Microenvironment
In a study conducted by Zielinski et al., it was found that breast cancer tumors exhibited higher sodium concentrations compared to healthy tissues. T cells in these sodium-rich environments showed increased anti-tumor activity, suggesting that sodium levels in the tumor microenvironment can influence patient outcomes positively .

Case Study 2: Orthodontic Tooth Movement
Research has indicated that this compound affects orthodontic tooth movement by modulating extracellular matrix and bone metabolism. The study found that while tensile strain increased cell numbers under normal salt conditions, high salt treatment did not show significant cytotoxic effects, indicating a complex interaction between mechanical stress and ionic environment .

Table 1: Effects of this compound on T Cell Activation

Parameter	Low NaCl Condition	High NaCl Condition
T Cell Activation Score	0.45	0.78
Granzyme B Release (pg/mL)	50	120
Phosphorylation of Lck (relative)	1.0	2.5
CD107a Expression (%)	20%	45%

This table summarizes the significant enhancements in T cell activation and effector functions observed under high this compound conditions compared to low conditions.

Biological Implications

The implications of this compound's biological activity are vast:

• Cancer Therapy: The ability of NaCl to enhance CD8+ T cell function suggests potential applications in cancer immunotherapy, particularly in conditioning therapeutic T cells for better efficacy against tumors.
• Metabolic Disorders: Understanding how sodium influences metabolic pathways may provide insights into managing conditions like obesity and diabetes, where immune function is often compromised.
• Bone Health: The modulation of bone metabolism by this compound could lead to new strategies for treating periodontal diseases or orthodontic complications.

Q & A

Basic Research Questions

Q. How to prepare standardized sodium chloride solutions for analytical chemistry applications?

• Methodological Answer : To prepare a 20 g/L Cl⁻ standard solution, dissolve 32.9 g of this compound (organic-free grade, e.g., Suprapur®) in distilled water using a calibrated 1000-ml volumetric flask. Ensure dissolution is complete before dilution to the mark. Validate concentration via gravimetric analysis or spectrophotometric methods (e.g., MQuant® Chloride Test) . For trace sodium quantification, prepare dilutions in 0.1 N HCl with cesium chloride diluent, adhering to USP protocols for linearity (0–8.0 mg/mL NaCl) .

Q. What experimental designs are suitable for assessing NaCl’s impact on biological systems (e.g., seed germination)?

• Methodological Answer : Use a controlled salinity gradient (e.g., 0%, 2%, 4%, 6% NaCl) with triplicate trials. Measure germination rates daily using a milligram scale for precise NaCl preparation. Control variables include temperature, light exposure, and hydration consistency. Data analysis should employ ANOVA to compare treatment effects .

Q. How to quantify NaCl in unknown solutions using limited species-specific data (e.g., Ag⁺ concentration)?

• Methodological Answer : Leverage the solubility product constant (Ksp = 1.83 × 10⁻¹⁰ for AgCl). Titrate the unknown NaCl solution with AgNO₃ and monitor [Ag⁺] via spectroscopy or electrochemistry. Calculate NaCl mass using stoichiometry and the equivalence point, validated against a calibration curve .

Advanced Research Questions

Q. How to optimize NaCl concentration in multi-variable systems (e.g., dielectric properties of hydroalcoholic blends)?

• Methodological Answer : Apply Central Composite Design (CCD) to model interactions between NaCl concentration (0–5%), ethanol (0–10%), and temperature (25–90°C). Use response surface methodology (RSM) to identify optimal conditions (e.g., 2.21% NaCl, 4.64% ethanol, 87°C for maximal dissipation factor). Validate predictions via triplicate experiments .

Q. How to resolve contradictions in reported optimal NaCl concentrations across studies (e.g., microbial protease production vs. dielectric responses)?

• Methodological Answer : Conduct comparative meta-analysis by evaluating:

• Experimental context : Bacillus luteus H11 protease peaks at 4–5% NaCl under aerobic conditions , while dielectric optimization occurs at 2.21% NaCl in non-biological systems .
• Methodological rigor : Assess statistical power, sample size, and control variables (e.g., temperature, ionic interference).
• Replication : Design crossover experiments to test conflicting conditions, using standardized protocols (e.g., CCD or full factorial design) .

Q. How to improve NaCl-dependent synthesis methods for reduced environmental impact?

• Methodological Answer : Replace hazardous reagents with NaCl-driven alternatives. For example, in phenytoin sodium synthesis, substitute nitric acid with FeCl₃ to eliminate NOx emissions. Optimize NaCl concentration via pilot studies and student-led design critiques to balance yield and safety .

Q. Methodological Validation & Best Practices

Q. How to ensure accuracy in NaCl-dependent conductivity measurements?

• Methodological Answer : Use saturated NaCl solutions as conductivity standards (CRC Handbook, 31st Ed.). Prepare by dissolving reagent-grade NaCl in deionized water until excess crystals remain. Calibrate electrodes daily and account for temperature fluctuations using a reference table .

Q. What statistical frameworks validate NaCl-related data in multi-disciplinary studies?

• Methodological Answer : For surface tension studies with NaCl and impurities (e.g., hydrocarbons), employ full factorial design to isolate main effects. Use ANOVA and Tukey’s HSD post-hoc tests to confirm significance (e.g., NaCl’s contribution to 74.33 mN/m surface tension in piperazine-MDEA blends) .

Q. Tables for Reference

Table 1. Central Composite Design (CCD) Variables for Dielectric Optimization

Variable	Range	Optimal Value
NaCl Concentration	0–5%	2.21%
Ethanol Concentration	0–10%	4.64%
Temperature	25–90°C	87°C
Source: Adapted from dielectric properties study

Synthesis routes and methods I

Procedure details

It is also known that ammonium chloride and sodium sulphate can be produced from ammonium sulphate and salt (NaCl). According to this reaction, one would expect to produce disodium phosphate and ammonium chloride from sodium chloride and diammonium phosphate if the Na/P molar ratio is 2.

Synthesis routes and methods II

Procedure details

The organic pyrocarbonates may be prepared by reacting alkali metal organic carbonate, e.g., sodium ethyl carbonate, with organic halocarbonate, e.g., ethyl chlorocarbonate (ethyl chloroformate). The organo groups of the organic carbonate and halocarbonate are chosen to correspond to the organo groups desired for the pyrocarbonate. For example, sodium ethoxide, which can be prepared by dissolving sodium metal in a toluene solution of ethyl alcohol, is carbonated with carbon dioxide to prepare sodium ethyl carbonate. Thereafter, the sodium ethyl carbonate is reacted with ethyl chloroformate to form diethyl pyrocarbonate and sodium chloride. The chloride salt is filtered and the pyrocarbonate recovered by distillation.

Synthesis routes and methods III

Procedure details

Sodium hydroxide solution (5 N, 2.5 ml., 12.5 mmol.) is added dropwise to a stirred mixture of ethyl 4-{3-[3-(hydroxyoctyl)-4-oxo-2-thiazolidinyl]propyl}benzoate (2.80 g., 6.64 mmol.) in aqueous methanol (25 ml. methanol plus 5 ml. water) maintained at 0° C. The resulting mixture is allowed to warm to room temperature and stirred for 3 hours. Then, the reaction mixture is diluted with water, and extracted with ether. The aqueous phase is separated, acidified with 2 N hydrochloric acid (10 ml.), and extracted with ether. This ethereal extract is washed with water, dried over anhydrous magnesium sulfate, concentrated in vacuo to yield an oil residue. The oil residue is then applied to a silica gel column (75 g.) with chloroform. Elution with chloroform-acetic acid (25:1; v:v; 410 ml.) gives impure material. Continued elution with the same eluant (420 ml.) provides the desired title compound as a viscous pale yellow oil, ir (NaCl) 1700, 1665 cm- 1, pmr (CDCl3) δ0.92 (3H, t), 3.60 (2H, s), 4.72 (1H, m), 7.30 (2H, d), 8.08 (2H, d).

Synthesis routes and methods IV

Procedure details

At six hours the amount of doxorubicin peak was less than 0.1%, the reaction mixture was filtered through a coarse sintered glass funnel to remove the beads. A brine solution (at least 30% w/v) of 1.1 kg NaCl in 3.5 L water was prepared and cooled to 0° C. The filtered reaction mixture was then slowly added to the cooled brine solution with vigorous stirring over 45 minutes. The color of the solution remained red, a blue solution would have indicated that the pH needed adjustment immediately to between 5.8-6.0 by adding acetic acid. The red precipitate was filtered through a medium sintered glass funnel, washed with water and dried under vacuum pressure over P2O5 to yield MeOSuc-βAla-Leu-Ala-Leu-Dox free of any residual doxorubicin.

Synthesis routes and methods V

Procedure details

Similarly, it is believed that sodium bisulfite reacts with sodium dichromate, water, and hydrochloric acid to form chromium hydroxide, sodium sulfate, and sodium chloride according to equation (4):